4-(Aminomethyl)-2-(dimethylamino)phenol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 4-(aminomethyl)-2-(dimethylamino)phenol
• InChI: InChI=1S/C9H14N2O/c1-11(2)8-5-7(6-10)3-4-9(8)12/h3-5,12H,6,10H2,1-2H3
• InChI Key: AMCRJNMFHUTXDK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC(=C1)CN)O

Description

4-(Aminomethyl)-2-(dimethylamino)phenol is a phenolic derivative characterized by a dimethylamino group at the ortho position and an aminomethyl group at the para position. For instance, 4-(Aminomethyl)-2-((dimethylamino)methyl)phenol dihydrobromide (CAS: 1820704-99-1) is a closely related compound with a methylene bridge linking the dimethylamino group to the phenol ring .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-2-(dimethylamino)phenol typically involves the following steps:

Starting Material: The synthesis begins with phenol as the starting material.

Aminomethylation: The phenol undergoes aminomethylation, where an aminomethyl group is introduced. This can be achieved using formaldehyde and ammonia under acidic conditions.

Dimethylamination: The next step involves the introduction of a dimethylamino group. This can be done using dimethylamine in the presence of a catalyst such as palladium on carbon (Pd/C).

Industrial Production Methods

In an industrial setting, the production of 4-(Aminomethyl)-2-(dimethylamino)phenol may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of high-pressure reactors can also enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-2-(dimethylamino)phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The phenolic hydroxyl group can participate in substitution reactions, such as alkylation or acylation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Alkylated or acylated phenol derivatives.

Scientific Research Applications

4-(Aminomethyl)-2-(dimethylamino)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-2-(dimethylamino)phenol involves its interaction with specific molecular targets. The aminomethyl and dimethylamino groups can participate in hydrogen bonding and electrostatic interactions with enzymes and receptors. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The following table summarizes key structural and functional differences between 4-(Aminomethyl)-2-(dimethylamino)phenol and related compounds:

Compound Name	Substituents	Functional Groups	Key Applications/Findings	Reference
4-(Aminomethyl)-2-(dimethylamino)phenol	-NH2CH2 (para), -N(CH3)2 (ortho)	Phenol, primary amine, tertiary amine	Pharmaceutical intermediate
4-(Dimethylamino)phenol	-N(CH3)2 (para)	Phenol, tertiary amine	Dye degradation product under UV light
4-Hydroxytamoxifen	-OCH2CH2N(CH3)2 (para), -C6H5 (substituents)	Phenol, tertiary amine, stilbene	Breast cancer therapy (estrogen receptor modulator)
ML ()	-CH2-NH-(quinoline-hydroxymethyl) (ortho), -N(CH3)2 (para)	Phenol, tertiary amine, quinoline	Metal chelation (Alzheimer’s research)
Compound 4 ()	-OCH3, -CH2-piperazine-(CH2)2N(CH3)2 (ortho), -NH-acridine (para)	Phenol, tertiary amine, acridine	ERCC1-XPF inhibitor (DNA repair inhibition)
4-Acetamido-2-Diethylaminomethylphenol	-NHCOCH3 (para), -CH2-N(CH2CH3)2 (ortho)	Phenol, acetamide, tertiary amine	Not specified (structural analog)

Pharmacological and Functional Differences

Receptor Binding and Drug Design: Tamoxifen derivatives (e.g., 4-Hydroxytamoxifen) exhibit estrogen receptor antagonism due to their dimethylaminoethoxy side chain, a feature absent in the target compound . Compounds like 2,4-bis(2-phenylpropan-2-yl)phenol () show 1.5× higher binding affinity to hypertension-related receptors than furosemide, highlighting the role of bulky substituents in receptor interactions .

Enzyme Inhibition: Compound 4 () inhibits ERCC1-XPF, a DNA repair enzyme, via its acridine-piperazine substituents. The dimethylamino group in the target compound lacks this specificity .

Stability and Degradation

• 4-(Dimethylamino)phenol degrades under UV light to produce volatile byproducts (e.g., 4-hydroxy-methyl-2-pentanone), indicating that tertiary amines in the ortho position may reduce photostability . The aminomethyl group in the target compound could further influence degradation pathways.